Cas no 2172037-23-7 (5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172037-23-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5944826
• PubChem ID: 165748856
• Update Time: 2025-06-08

5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol
• 2172037-23-7
• [5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593437

• Inchi： 1S/C10H15N3O/c1-6-4-9(6)13-10(7-2-3-7)8(5-14)11-12-13/h6-7,9,14H,2-5H2,1H3
• InChI Key： OHEUMZMOCHZBQH-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(C2CC2C)N=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172037-23-7)

The compound 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172037-23-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,3-triazole core with cyclopropyl and methanol substituents, making it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as green chemistry, AI-driven molecular design, and sustainable synthesis.

One of the most searched questions in the field of organic chemistry is: "How can 1,2,3-triazole derivatives be optimized for bioavailability?" The answer often lies in modifications like those seen in 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol. The cyclopropyl groups enhance metabolic stability, while the methanol moiety improves solubility—a critical factor in drug development. Researchers are increasingly leveraging computational chemistry tools to predict such modifications, aligning with the growing demand for AI-assisted drug discovery.

The synthesis of 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol typically involves click chemistry strategies, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield and selectivity, fitting into the broader trend of atom-efficient reactions. Recent advancements in flow chemistry have further optimized its production, reducing waste and energy consumption—a key concern in sustainable manufacturing.

From an application standpoint, this compound’s 1,2,3-triazole scaffold is pivotal in designing kinase inhibitors and antimicrobial agents. Its structural rigidity and hydrogen-bonding capacity make it a valuable pharmacophore. Notably, the inclusion of cyclopropyl rings is a hot topic in medicinal chemistry, as they mimic peptide bonds and resist enzymatic degradation. Such features are frequently discussed in forums on next-generation therapeutics.

In agrochemicals, 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol derivatives are explored for their potential as plant growth regulators. The triazole ring’s ability to interact with biological targets aligns with the industry’s shift toward eco-friendly pesticides. Searches for low-toxicity crop protectants often highlight such compounds, reflecting global interest in sustainable agriculture.

Analytical characterization of this compound involves techniques like NMR spectroscopy and mass spectrometry, with data frequently shared in open-access databases to support collaborative research. The rise of digital lab notebooks and blockchain for data integrity has further streamlined its study, addressing common queries about reproducibility in organic synthesis.

In summary, 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol exemplifies the intersection of traditional organic synthesis and modern technological innovation. Its relevance to drug design, green chemistry, and agricultural science ensures its continued prominence in scientific discourse. For researchers, staying updated on its applications through high-impact journals and patent literature is essential to harnessing its full potential.